![molecular formula C₂₈H₃₅N₇O₃ B1144421 4-[[[[6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl]methyl](5-ethoxy-2-pyrimidinyl)am CAS No. 1547975-70-1](/img/no-structure.png)
4-[[[[6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl]methyl](5-ethoxy-2-pyrimidinyl)am
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been the subject of much research due to their potential biological activities . They are known to be part of a new set of small molecules that have been designed and synthesized as novel CDK2 targeting compounds .
Synthesis Analysis
The synthesis of similar compounds, such as pyrazolo[3,4-b]pyridines, often involves the use of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . Another pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds involves the use of 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H .Molecular Structure Analysis
The molecular structure of these compounds is typically characterized by a pyrazolo[3,4-b]pyridine core, which can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .Mechanism of Action
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[[[[6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl]methyl](5-ethoxy-2-pyrimidinyl)am' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde, which is then converted to the second intermediate, 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-ethoxy-2-pyrimidinecarboxylate. This intermediate is then coupled with the appropriate amine to form the final product.", "Starting Materials": [ "2,6-Dimethylpyrazine", "Diethylamine", "Acetic anhydride", "Sodium acetate", "Ethyl 2-chloro-5-formylpyrimidine-4-carboxylate", "Sodium borohydride", "Methanol", "Chloroacetonitrile", "Sodium methoxide", "5-Ethoxy-2-pyrimidineamine" ], "Reaction": [ "Step 1: Synthesis of 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde", "a. React 2,6-Dimethylpyrazine with Diethylamine in Acetic anhydride and Sodium acetate to form 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde", "Step 2: Synthesis of 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-ethoxy-2-pyrimidinecarboxylate", "a. React 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde with Ethyl 2-chloro-5-formylpyrimidine-4-carboxylate in the presence of Sodium borohydride and Methanol to form 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-formyl-2-pyrimidinecarboxylate", "b. React 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-formyl-2-pyrimidinecarboxylate with Chloroacetonitrile in the presence of Sodium methoxide and Methanol to form 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-(2-chloroacetyl)pyrimidine-2-carboxylate", "c. React 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-(2-chloroacetyl)pyrimidine-2-carboxylate with 5-Ethoxy-2-pyrimidineamine in the presence of Sodium methoxide and Methanol to form 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-ethoxy-2-pyrimidinecarboxylate", "Step 3: Coupling of 6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methyl 5-ethoxy-2-pyrimidinecarboxylate with appropriate amine to form the final product" ] } | |
CAS RN |
1547975-70-1 |
Product Name |
4-[[[[6-(Diethylamino)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl]methyl](5-ethoxy-2-pyrimidinyl)am |
Molecular Formula |
C₂₈H₃₅N₇O₃ |
Molecular Weight |
517.62 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.